Cas no 80830-10-0 (1,2-Benzenediol,4-(5,6-dihydro[1,2,4]triazolo[5,1-a]isoquinolin-2-yl)-)

• Product name: 1,2-Benzenediol,4-(5,6-dihydro[1,2,4]triazolo[5,1-a]isoquinolin-2-yl)-
• CAS No: 80830-10-0
• MF: C₁₆H₁₃N₃O₂
• MW: 279.293323278427
• CID: 726337
• PubChem ID: 134026

1,2-Benzenediol,4-(5,6-dihydro[1,2,4]triazolo[5,1-a]isoquinolin-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol,4-(5,6-dihydro[1,2,4]triazolo[5,1-a]isoquinolin-2-yl)-
• (4E)-4-(5,6-dihydro-3H-[1,2,4]triazolo[5,1-a]isoquinolin-2-ylidene)-2-hydroxycyclohexa-2,5-dien-1-one
• 1,2-Benzenediol, 4-(5,6-dihydro(1,2,4)triazolo(5,1-a)isoquinolin-2-yl) -
• 4-(5,6-Dihydro(1,2,4)triazolo(5,1-a)isoquinolin-2-yl)-1,2-benzenediol
• 1,2-Benzenediol, 4-(5,6-dihydro(1,2,4)triazolo(5,1-a)isoquinolin-2-yl)-
• 80830-10-0
• (4E)-4-(5,6-Dihydro[1,2,4]triazolo[5,1-a]isoquinolin-2(3H)-ylidene)-2-hydroxy-2,5-cyclohexadien-1-one

• Inchi： InChI=1S/C16H13N3O2/c20-13-6-5-11(9-14(13)21)15-17-16-12-4-2-1-3-10(12)7-8-19(16)18-15/h1-6,9,20-21H,7-8H2
• InChI Key： KLOKYKDAWPWAJG-UHFFFAOYSA-N
• SMILES： C1CN2C(=NC(=N2)C3=CC(=C(C=C3)O)O)C4=CC=CC=C41

Computed Properties

• Exact Mass: 279.100776666g/mol
• Monoisotopic Mass: 279.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.2Ų
• XLogP3: 2.6